Cas no 1261968-22-2 (6-(2-Formylthiophen-4-YL)nicotinic acid)

• Product Name: 6-(2-Formylthiophen-4-YL)nicotinic acid
• CAS No: 1261968-22-2
• MF: C₁₁H₇NO₃S
• MW: 233.243181467056
• MDL: MFCD18317138
• CID: 2766605
• PubChem ID: 53222963
• Update Time: 2025-06-07

6-(2-Formylthiophen-4-YL)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 1261968-22-2
• MFCD18317138
• 6-(2-FORMYLTHIOPHEN-4-YL)NICOTINIC ACID
• DTXSID50687269
• SCHEMBL2559991
• 6-(2-Formylthiophen-4-yl)nicotinic acid, 95%
• 6-(2-Formylthiophen-4-YL)nicotinic acid

• MDL： MFCD18317138
• Inchi： 1S/C11H7NO3S/c13-5-9-3-8(6-16-9)10-2-1-7(4-12-10)11(14)15/h1-6H,(H,14,15)
• InChI Key： ZHZNEIMJUHXZSM-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC(=C1)C1C=CC(C(=O)O)=CN=1

Computed Properties

• Exact Mass: 233.01466426Da
• Monoisotopic Mass: 233.01466426Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 95.5Ų

Additional information on 6-(2-Formylthiophen-4-YL)nicotinic acid

Introduction to 6-(2-Formylthiophen-4-YL)nicotinic Acid (CAS No: 1261968-22-2)

6-(2-Formylthiophen-4-YL)nicotinic acid, identified by the Chemical Abstracts Service Number (CAS No) 1261968-22-2, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to the class of nicotinic acid derivatives, which are known for their diverse biological activities. The structural integration of a formyl group and a thiophene ring with a nicotinic acid backbone imparts unique chemical and pharmacological properties, making it a subject of extensive research for potential therapeutic applications.

The molecular structure of 6-(2-Formylthiophen-4-YL)nicotinic acid consists of a nicotinic acid moiety linked to a 2-formylthiophen-4-yl group. This configuration allows for multiple interactions with biological targets, including enzymes and receptors, which are pivotal in modulating various physiological pathways. The presence of the formyl group (-CHO) enhances reactivity, enabling further functionalization and derivatization, which is a common strategy in drug design to optimize bioactivity and pharmacokinetic profiles.

In recent years, there has been growing interest in nicotinic acid derivatives due to their potential role in modulating metabolic processes and neurological functions. 6-(2-Formylthiophen-4-YL)nicotinic acid has been investigated for its potential effects on the nicotinic acetylcholine receptor (nAChR), which is involved in neurotransmission and cognitive functions. Preliminary studies suggest that this compound may exhibit agonistic or modulatory activity at certain nAChR subtypes, which could be exploited for the development of novel therapeutic agents for neurological disorders such as Alzheimer's disease and schizophrenia.

Beyond its neurological applications, 6-(2-Formylthiophen-4-YL)nicotinic acid has also been explored for its potential anti-inflammatory and antioxidant properties. The thiophene ring is known to possess significant pharmacological activity, often contributing to the anti-inflammatory effects observed in related compounds. The formyl group further enhances these properties by facilitating hydrogen bonding interactions with biological targets. These characteristics make 6-(2-Formylthiophen-4-YL)nicotinic acid a promising candidate for further investigation in the development of drugs targeting inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 6-(2-Formylthiophen-4-YL)nicotinic acid involves multi-step organic reactions, typically starting from commercially available precursors such as 4-bromothiophene and nicotinic acid. The formylation step is critical and often requires specialized reagents and conditions to ensure high yield and purity. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, have been employed to achieve the desired connectivity between the thiophene ring and the nicotinic acid moiety. These synthetic strategies are essential for producing compounds with high enantiomeric purity, which is crucial for pharmaceutical applications.

Recent advancements in computational chemistry have also played a pivotal role in the study of 6-(2-Formylthiophen-4-YL)nicotinic acid. Molecular modeling techniques have been used to predict binding affinities and interactions with biological targets, providing valuable insights into the compound's mechanism of action. These computational studies have complemented experimental efforts by identifying key structural features that contribute to bioactivity. Additionally, virtual screening methods have been employed to identify potential lead compounds derived from 6-(2-Formylthiophen-4-YL)nicotinic acid, accelerating the drug discovery process.

In vitro studies have demonstrated that 6-(2-Formylthiophen-4-YL)nicotinic acid exhibits notable activity against various biological targets. For instance, it has shown inhibitory effects on certain enzymes involved in metabolic pathways such as lipogenesis and glycolysis. These findings suggest that the compound may have therapeutic potential in managing metabolic disorders such as obesity and type 2 diabetes. Furthermore, its interaction with mitochondrial enzymes has been explored, indicating possible applications in combating oxidative stress-related diseases.

The pharmacokinetic properties of 6-(2-Formylthiophen-4-YL)nicotinic acid are also under investigation to assess its suitability for clinical use. Studies have focused on its absorption, distribution, metabolism, and excretion (ADME) profiles, which are critical parameters for evaluating drug efficacy and safety. Preliminary data suggest that the compound exhibits reasonable oral bioavailability and moderate metabolic stability, making it a promising candidate for further development.

Future research directions include exploring the synthetic optimization of 6-(2-Formylthiophen-4-YL)nicotinic acid to improve yield and reduce costs. Additionally, more extensive preclinical studies are needed to evaluate its safety profile and therapeutic efficacy in animal models. Collaborative efforts between synthetic chemists, pharmacologists, and bioinformaticians will be crucial in translating laboratory findings into clinical applications.

In conclusion,6-(2 Formylthiophen 4 YL nicotinic acid (CAS No: 1261968 22 2) is a structurally intriguing compound with significant potential in medicinal chemistry. Its unique combination of chemical features positions it as a valuable scaffold for developing novel therapeutic agents targeting neurological disorders metabolic diseases inflammatory conditions Its continued investigation holds promise not only for advancing scientific understanding but also for contributing to the development of next-generation pharmaceuticals that address unmet medical needs.